Cas no 154461-48-0 (1H-Pyrazole,1-[5-[(S)-(4,5-diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethyl-)

1H-Pyrazole,1-[5-[(S)-(4,5-diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethyl- structure
154461-48-0 structure
Product Name:1H-Pyrazole,1-[5-[(S)-(4,5-diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethyl-
CAS No:154461-48-0
MF:C25H28N4OS
MW:432.581024169922
CID:219647
PubChem ID:9824139
Update Time:2025-04-19

1H-Pyrazole,1-[5-[(S)-(4,5-diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,1-[5-[(S)-(4,5-diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethyl-
    • 1H-Pyrazole,1-[5-[(4,5-diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethyl-, (S)-
    • RP73163
    • SCHEMBL3378259
    • AKOS027335715
    • F50468
    • 136609-53-5
    • 1-[5-(4,5-Diphenyl-1H-imidazole-2-sulfinyl)-pentyl]-3,5-dimethyl-1H-pyrazole
    • (S)-RP73163
    • RP 73163 Racemate
    • BDBM50051884
    • (S)-RP 73163
    • HY-100288
    • 2-(5-(3,5-Dimethylpyrazol-1-yl)pent-1-yl)sulfinyl-4,5-diphenylimidazole
    • 1-[5-[(4,5-Diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethyl-1H-pyrazole
    • CHEMBL33661
    • 1-(5-((4,5-Diphenyl-1H-imidazol-2-yl)sulfinyl)pentyl)-3,5-dimethyl-1H-pyrazole
    • EX-A6382
    • 154461-48-0
    • 1-[5-[(4,5-diphenyl-1H-imidazol-2-yl)sulfinyl]pentyl]-3,5-dimethylpyrazole
    • RP 73163
    • (R)-RP 73163
    • 177932-96-6
    • RP 73163 (Racemate)
    • CS-0018440
    • Inchi: 1S/C25H28N4OS/c1-19-18-20(2)29(28-19)16-10-5-11-17-31(30)25-26-23(21-12-6-3-7-13-21)24(27-25)22-14-8-4-9-15-22/h3-4,6-9,12-15,18H,5,10-11,16-17H2,1-2H3,(H,26,27)
    • InChI Key: POQMHHDKXWTFHB-UHFFFAOYSA-N
    • SMILES: S(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1)(CCCCCN1C(C)=CC(C)=N1)=O

Computed Properties

  • Exact Mass: 432.19864
  • Monoisotopic Mass: 432.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 564
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.8A^2
  • XLogP3: 4.6

Experimental Properties

  • PSA: 63.57
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